Cas no 951890-80-5 (3-Fluoro-3',4,4'-trichlorobenzophenone)

• Product Name: 3-Fluoro-3',4,4'-trichlorobenzophenone
• CAS No: 951890-80-5
• MF: C₁₃H₆Cl₃FO
• MW: 303.54354429245
• CID: 4722513
• Update Time: 2025-07-21

3-Fluoro-3',4,4'-trichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-3',4,4'-TRICHLOROBENZOPHENONE
• (4-Chloro-3-fluorophenyl)(3,4-dichlorophenyl)methanone
• 3-Fluoro-3',4,4'-trichlorobenzophenone

• Inchi： 1S/C13H6Cl3FO/c14-9-3-1-7(5-11(9)16)13(18)8-2-4-10(15)12(17)6-8/h1-6H
• InChI Key： JPBFLLKRESKAQB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC(=C(C=1)F)Cl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Fluoro-3',4,4'-trichlorobenzophenone

Professional Introduction to 3-Fluoro-3',4,4'-trichlorobenzophenone (CAS No. 951890-80-5)

3-Fluoro-3',4,4'-trichlorobenzophenone (CAS No. 951890-80-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its fluoro and trichloro substituents, exhibits distinct chemical behavior that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-Fluoro-3',4,4'-trichlorobenzophenone consists of a benzophenone core substituted with a fluoro group at the 3-position and three chlorine atoms at the 3',4, and 4'-positions. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block in organic synthesis. The presence of the fluoro group, in particular, has been widely recognized for its ability to modulate the metabolic stability and pharmacokinetic profiles of associated compounds.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced binding affinity and improved bioavailability. The incorporation of fluorine into drug molecules often leads to increased metabolic stability, reduced susceptibility to enzymatic degradation, and improved oral bioavailability. 3-Fluoro-3',4,4'-trichlorobenzophenone leverages these advantages, making it a promising candidate for further development in medicinal chemistry.

One of the most compelling aspects of 3-Fluoro-3',4,4'-trichlorobenzophenone is its role as a precursor in the synthesis of more complex pharmacological agents. Researchers have utilized this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating small-molecule inhibitors for enzymes involved in cancer metabolism. The< strong>trichloro substituents on the benzophenone ring contribute to the molecule's lipophilicity, which is often crucial for membrane permeability and target interaction.

The synthesis of 3-Fluoro-3',4,4'-trichlorobenzophenone involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at specific positions necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve the desired substitution pattern efficiently.

Recent advancements in computational chemistry have further enhanced the understanding of 3-Fluoro-3',4,4'-trichlorobenzophenone's reactivity and potential applications. Molecular modeling studies have provided insights into how the< strong>fluoro and< strong>trichloro groups influence electronic distributions across the molecule. These insights are invaluable for designing derivatives with tailored properties for specific therapeutic applications.

In addition to its pharmaceutical applications, 3-Fluoro-3',4,4'-trichlorobenzophenone has shown promise in materials science research. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. The ability to fine-tune its electronic characteristics through structural modifications opens up possibilities for developing novel materials with enhanced performance.

The safety profile of 3-Fluoro-3',4,4'-trichlorobenzophenone is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its potential effects on human health and the environment. These studies have demonstrated that when handled under appropriate conditions, the compound exhibits low toxicity and minimal environmental impact.

The growing body of research on 3-Fluoro-3',4,4'-trichlorobenzophenone underscores its significance as a versatile chemical entity with broad applications across multiple disciplines. As scientific understanding continues to evolve, new uses for this compound are likely to emerge, further solidifying its role as a cornerstone in modern chemical research.